BQ-788 (CAS 173326-37-9 for free acid; 156161-89-6 for sodium salt) is a highly potent, linear peptide-derivative endothelin B (ET_B) receptor antagonist. Recognized as a pharmacological gold standard, it is primarily procured for cardiovascular, pulmonary, and oncological research to isolate ET_B-mediated signaling from ET_A-mediated effects. Unlike dual antagonists, BQ-788 provides the extreme selectivity required to map the biphasic hemodynamic responses of Endothelin-1 (ET-1), specifically blocking ET_B-driven vasodilation and endothelin clearance. The availability of its sodium salt form ensures high aqueous solubility, making it highly processable for both in vitro cell-based assays and in vivo perfusion models without the confounding toxicity of organic solvents [1].
Substituting BQ-788 with non-selective endothelin receptor antagonists (ERAs) like bosentan or macitentan fundamentally compromises experimental integrity when studying specific endothelin pathways. Dual antagonists block both ET_A and ET_B receptors, masking the distinct, often opposing physiological roles of these receptors—such as ET_A-driven vasoconstriction versus ET_B-driven vasodilation and ET-1 clearance. Furthermore, utilizing the ET_A-selective antagonist BQ-123 as a proxy for endothelin system modulation fails to capture ET_B-specific phenomena, such as transient depressor responses. For procurement, selecting the precise ET_B-selective agent BQ-788 is mandatory when the research objective requires the uncoupling of these parallel signaling axes [1].
BQ-788 demonstrates profound selectivity for the ET_B receptor, exhibiting an IC50 of 1.2 nM in human Girardi heart cells, while showing minimal affinity for the ET_A receptor (IC50 = 1300 nM in SK-N-MC cells). In direct contrast, the ET_A-selective benchmark BQ-123 exhibits an inverse profile (IC50 ~7.3 nM for ET_A). This ~1000-fold selectivity ratio for ET_B ensures that BQ-788 can fully saturate ET_B receptors without off-target ET_A blockade [1].
| Evidence Dimension | Receptor Binding Affinity (IC50) |
| Target Compound Data | ET_B IC50 = 1.2 nM; ET_A IC50 = 1300 nM |
| Comparator Or Baseline | BQ-123 (ET_A selective): ET_A IC50 ~7.3 nM |
| Quantified Difference | ~1000-fold selectivity for ET_B over ET_A |
| Conditions | In vitro radioligand binding assays (human Girardi heart cells for ET_B; SK-N-MC cells for ET_A) |
High selectivity is critical for buyers designing assays that require complete isolation of ET_B-mediated pathways without confounding ET_A interference.
In vivo rat models demonstrate that BQ-788 (1 mg/kg, i.v.) completely abolishes the ET-1-induced transient depressor response (vasodilation) and accelerates the subsequent pressor response (vasoconstriction). Conversely, the ET_A antagonist BQ-123 does not affect the depressor response but inhibits the sustained pressor response. This functional divergence proves that BQ-788 is non-interchangeable with ET_A antagonists for mapping the biphasic cardiovascular effects of ET-1[1].
| Evidence Dimension | Hemodynamic Response to ET-1 (0.3 nmol/kg) |
| Target Compound Data | BQ-788 (1 mg/kg): Abolishes depressor response, enhances pressor response |
| Comparator Or Baseline | BQ-123 (1 mg/kg): Preserves depressor response, inhibits pressor response |
| Quantified Difference | Opposing functional modulation of the biphasic ET-1 response |
| Conditions | In vivo intravenous administration in rat models |
Procuring the correct specific antagonist is essential for researchers modeling complex cardiovascular diseases where ET_A and ET_B play opposing roles.
The sodium salt form of BQ-788 (CAS 156161-89-6) offers significant handling advantages over highly lipophilic peptide derivatives or free acids. It achieves an aqueous solubility of approximately 10 mg/mL in PBS (pH 7.2) and >30 mg/mL in DMSO. This allows for the preparation of organic solvent-free aqueous solutions for biological experiments, whereas baseline lipophilic compounds require high concentrations of DMSO or ethanol, which can induce physiological artifacts in sensitive isolated organ or cell culture models .
| Evidence Dimension | Aqueous Solubility |
| Target Compound Data | BQ-788 sodium salt: ~10 mg/mL in PBS (pH 7.2) |
| Comparator Or Baseline | Standard lipophilic peptide free acids: <1 mg/mL in aqueous buffers |
| Quantified Difference | >10-fold increase in aqueous solubility |
| Conditions | Room temperature dissolution in Phosphate Buffered Saline (pH 7.2) |
High aqueous solubility eliminates the need for toxic organic solvents in assay formulations, improving reproducibility in sensitive biological systems.
In isolated perfused rat lungs, ET-1 (10 nM) induces severe pulmonary vasoconstriction and edema. Administration of BQ-788 alone actually enhances this constriction by blocking ET_B-mediated clearance of ET-1. However, co-administration of BQ-788 with BQ-123 completely prevents ET-1-induced hydrostatic pulmonary edema, a result not achievable by BQ-123 alone. This demonstrates that complete endothelin blockade in pulmonary tissues requires the specific procurement and combined use of both selective antagonists [1].
| Evidence Dimension | Inhibition of ET-1-induced pulmonary edema |
| Target Compound Data | BQ-788 + BQ-123 combination: Complete prevention of edema |
| Comparator Or Baseline | BQ-123 alone or BQ-788 alone: Incomplete prevention or enhanced constriction |
| Quantified Difference | Absolute requirement of dual selective blockade vs single blockade |
| Conditions | Isolated perfused rat lung model exposed to 10 nM ET-1 |
Guides procurement strategy, indicating that researchers studying pulmonary circulation must purchase both BQ-788 and BQ-123 for comprehensive pathway mapping.
BQ-788 is the required reagent for dissecting the biphasic effects of Endothelin-1 in vivo. By selectively blocking the ET_B-mediated transient depressor response, it allows researchers to isolate and study ET_A-driven hypertension and vasoconstriction without the confounding effects of non-selective dual antagonists[1].
In models of pulmonary circulation, BQ-788 is frequently co-procured with BQ-123 to achieve complete endothelin blockade. It is uniquely suited for studies investigating the ET_B receptor's role in clearing ET-1 from the lungs, as its application alone reveals the extent of ET_B-mediated clearance [2].
The sodium salt of BQ-788 is the optimal choice for delicate cell-based assays (e.g., using human Girardi heart cells or isolated pulmonary arteries) where residual organic solvents like DMSO would cause cellular toxicity or artifactual calcium mobilization. Its high PBS solubility ensures clean, reproducible assay conditions .